Cas no 1806999-23-4 (5-(Aminomethyl)-3-bromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine)

• Product Name: 5-(Aminomethyl)-3-bromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine
• CAS No: 1806999-23-4
• MF: C₈H₆BrF₅N₂
• MW: 305.04265832901
• CID: 4865445
• Update Time: 2025-10-16

5-(Aminomethyl)-3-bromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-3-bromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H6BrF5N2/c9-5-4(7(10)11)3(1-15)2-16-6(5)8(12,13)14/h2,7H,1,15H2
• InChI Key： GZVXBKOOZQXZMG-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)(F)F)=NC=C(CN)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9

Additional information on 5-(Aminomethyl)-3-bromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine

5-(Aminomethyl)-3-bromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1806999-23-4): A Comprehensive Overview

5-(Aminomethyl)-3-bromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1806999-23-4) is a highly specialized compound with significant potential in various fields of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug discovery and development.

The molecular structure of 5-(Aminomethyl)-3-bromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine is notable for its combination of a pyridine ring, a bromo substituent, and multiple fluorinated groups. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable candidate for various research and development activities.

Recent studies have highlighted the importance of fluorinated compounds in drug design and development. Fluorine atoms, due to their small size and high electronegativity, can significantly influence the physicochemical properties of molecules, including their lipophilicity, metabolic stability, and binding affinity to target proteins. The presence of multiple fluorine atoms in 5-(Aminomethyl)-3-bromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine suggests that this compound may exhibit enhanced pharmacological properties compared to non-fluorinated analogs.

In the context of medicinal chemistry, 5-(Aminomethyl)-3-bromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine has been explored for its potential as a lead compound in the development of novel therapeutic agents. Specifically, its structural features make it an attractive candidate for targeting specific biological pathways and receptors. For instance, the bromo substituent can facilitate interactions with certain protein targets, while the aminomethyl group can serve as a site for further functionalization to enhance potency and selectivity.

Clinical research has also shown promising results with compounds similar to 5-(Aminomethyl)-3-bromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine. Studies have demonstrated that such compounds can exhibit potent activity against various disease targets, including cancer, neurodegenerative disorders, and infectious diseases. The ability to modulate specific biological processes through precise chemical modifications makes these compounds highly valuable in the pursuit of new therapeutic strategies.

Beyond its potential in drug discovery, 5-(Aminomethyl)-3-bromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine has also found applications in other areas of chemical research. For example, it can serve as a building block for the synthesis of more complex molecules with diverse functionalities. The versatility of this compound in synthetic chemistry opens up numerous possibilities for developing novel materials and compounds with tailored properties.

In summary, 5-(Aminomethyl)-3-bromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1806999-23-4) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structural features and chemical properties make it an important molecule for further investigation and development. As ongoing research continues to uncover new insights into its behavior and applications, this compound is likely to play an increasingly important role in advancing the frontiers of chemical and pharmaceutical science.